![molecular formula C18H26N4O2 B1259769 2-{[(R)-{[4-(aminomethyl)phenyl]amino}{[(1R)-1-phenylethyl]amino}methyl]amino}ethane-1,1-diol](/img/structure/B1259769.png)
2-{[(R)-{[4-(aminomethyl)phenyl]amino}{[(1R)-1-phenylethyl]amino}methyl]amino}ethane-1,1-diol
Overview
Description
2-{[(R)-{[4-(aminomethyl)phenyl]amino}{[(1R)-1-phenylethyl]amino}methyl]amino}ethane-1,1-diol is an optically active tetramine epitope consisting of three separate amino substituents attached to a central carbon. It has a role as an epitope. It is a tetramine and an aldehyde hydrate.
Scientific Research Applications
Chiral Auxiliaries in Chemical Synthesis
One significant application of compounds structurally related to 2-{[(R)-{[4-(aminomethyl)phenyl]amino}{[(1R)-1-phenylethyl]amino}methyl]amino}ethane-1,1-diol is their use as chiral auxiliaries in chemical synthesis. For example, similar amino alcohols have been used in the enantioselective addition of diethylzinc to arylaldehydes, yielding optically active alcohols with good yields and high enantiomeric excesses (Iuliano et al., 1995). This demonstrates the role of such compounds in asymmetric synthesis, which is crucial for producing enantiomerically pure pharmaceuticals and other fine chemicals.
Synthesis and Antitumor Activity
Compounds with a similar structure have also been explored for their potential antitumor activity. For instance, a study on the synthesis and antitumor activity of piperazine-based tertiary amino alcohols and their dihydrochlorides has been conducted, investigating their effect on tumor DNA methylation in vitro (Hakobyan et al., 2020). This suggests potential applications in the field of cancer research and drug development.
Catalysis and Chemical Transformations
These types of compounds are also notable in catalysis. For example, their derivatives have been used as chiral ligands for the enantioselective addition of diethylzinc to benzaldehyde, influencing the stereochemical outcome of reactions (Asami et al., 2015). This highlights their role in facilitating specific chemical transformations, which is valuable in various industrial and research applications.
properties
Product Name |
2-{[(R)-{[4-(aminomethyl)phenyl]amino}{[(1R)-1-phenylethyl]amino}methyl]amino}ethane-1,1-diol |
|---|---|
Molecular Formula |
C18H26N4O2 |
Molecular Weight |
330.4 g/mol |
IUPAC Name |
2-[[(R)-[4-(aminomethyl)anilino]-[[(1R)-1-phenylethyl]amino]methyl]amino]ethane-1,1-diol |
InChI |
InChI=1S/C18H26N4O2/c1-13(15-5-3-2-4-6-15)21-18(20-12-17(23)24)22-16-9-7-14(11-19)8-10-16/h2-10,13,17-18,20-24H,11-12,19H2,1H3/t13-,18-/m1/s1 |
InChI Key |
LPSXGZAUAOMRNU-FZKQIMNGSA-N |
Isomeric SMILES |
C[C@H](C1=CC=CC=C1)N[C@@H](NCC(O)O)NC2=CC=C(C=C2)CN |
SMILES |
CC(C1=CC=CC=C1)NC(NCC(O)O)NC2=CC=C(C=C2)CN |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(NCC(O)O)NC2=CC=C(C=C2)CN |
synonyms |
SC 45647 SC-45647 SC45647 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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